2-cyano-3-(5-hydroxy-2-nitrophenyl)-N-(1-phenylethyl)prop-2-enamide

• IUPAC Name: 2-cyano-3-(5-hydroxy-2-nitrophenyl)-N-(1-phenylethyl)prop-2-enamide
• InChI: InChI=1S/C18H15N3O4/c1-12(13-5-3-2-4-6-13)20-18(23)15(11-19)9-14-10-16(22)7-8-17(14)21(24)25/h2-10,12,22H,1H3,(H,20,23)
• InChI Key: DMCKESBFYYRPIS-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C(=CC2=C(C=CC(=C2)O)[N+](=O)[O-])C#N
• Molecular Formula: C18H15N3O4
• Molecular Weight: 337.3 g/mol

Description

2-cyano-3-(5-hydroxy-2-nitrophenyl)-N-(1-phenylethyl)prop-2-enamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and materials science. This compound is commonly referred to as HNP-1, which is an abbreviation for its full chemical name.

Scientific Research Applications

Medicinal Chemistry and Biological Applications

• Research in medicinal chemistry has led to the design of compounds with significant biological activities, such as sympathomimetic, analgesic, drug metabolizing enzyme modulating ability, antioxidant potential, anti-inflammatory, and anti-dyslipidemic properties. These compounds, synthesized through reactions involving aminoethanol and aryl-bromomethyl-ketone, exhibit a structure related to pethidine-type analgesics and show central dopaminergic and analgesic activities, which are antagonized by naloxone (Rekka & Kourounakis, 2010).
• Another study on leflunomide metabolite analogs, which are inhibitors of Bruton's tyrosine kinase (BTK), demonstrates the potential for developing targeted therapies for diseases mediated by BTK. The crystal structures of these compounds reveal interesting hydrogen-bonding networks and crystal packing, contributing to their activity (Ghosh et al., 2000).

Materials Science and Chemistry

• In the field of materials science, the synthesis and characterization of new acrylamide derivatives for use as corrosion inhibitors in nitric acid solutions of copper have been explored. These compounds demonstrate effective corrosion inhibition properties, indicating their potential for industrial applications (Abu-Rayyan et al., 2022).
• The development of novel thermally stable polyimides based on flexible diamines showcases the application of these compounds in creating materials with enhanced thermal and mechanical properties, suitable for various high-performance applications (Mehdipour‐Ataei et al., 2004).